Cas no 1247368-14-4 ({1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol)

• Product Name: {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol
• CAS No: 1247368-14-4
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 5057880
• Update Time: 2025-05-23

{1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-Bromo-4-fluorobenzyl)pyrrolidin-3-yl)methanol
• {1-[(3-bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol
• {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol

• Inchi： 1S/C12H15BrFNO/c13-11-5-9(1-2-12(11)14)6-15-4-3-10(7-15)8-16/h1-2,5,10,16H,3-4,6-8H2
• InChI Key： FUUDHQFVPQYWMY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1CCC(CO)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol

{1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol: A Comprehensive Overview

The compound {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol, identified by the CAS number 1247368-14-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a pyrrolidine ring substituted with a methoxy group and a bromo-fluorophenyl substituent, making it a valuable compound in the fields of organic synthesis, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and other cross-coupling reactions. These techniques have significantly improved the yield and purity of the compound, making it more accessible for research and development purposes. The bromine and fluorine substituents on the phenyl ring contribute to the molecule's electronic properties, enhancing its reactivity in various chemical transformations.

One of the most promising applications of {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol lies in its potential as a precursor for drug discovery. The pyrrolidine framework is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in inhibiting key enzymes associated with neurodegenerative diseases, highlighting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, {1-[(3-Bromo-4-fluorophenyl)methyl]pyrrolidin-3-yl}methanol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers on various substrates, which could be utilized in the fabrication of advanced electronic devices.

The synthesis of {1-(3-bromo-4-fluorophenyl)methylpyrrolidin-3-yl)methanol} involves a multi-step process that begins with the preparation of intermediates such as bromo-fluorobenzaldehyde. This intermediate undergoes condensation reactions with appropriate amine derivatives to form the pyrrolidine ring. Subsequent functionalization steps introduce the methoxy group at the desired position, completing the synthesis.

From an environmental perspective, {1-(3-bromo-4-fluorophenyl)methylpyrrolidin-3-yl)methanol} has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under specific conditions, the compound exhibits moderate biodegradability, which is an important consideration for its safe handling and disposal in industrial settings.

In conclusion, {1-(3-bromo-4-fluorophenyl)methylpyrrolidin-3 strong>-yl)< strong>methanol} strong>} (CAS No. 1247368–14–4) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.